Cas no 851806-07-0 (1-(2,3-dimethoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product name: 1-(2,3-dimethoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851806-07-0
• MF: C₂₀H₁₉F₃N₂O₃S
• MW: 424.436674356461
• CID: 5757469
• PubChem ID: 3688092

1-(2,3-dimethoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 851806-07-0
• F0630-1404
• (2,3-dimethoxyphenyl)-[2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• AKOS024589264
• (2,3-dimethoxyphenyl)(2-((4-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 1-(2,3-dimethoxybenzoyl)-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole
• Methanone, [4,5-dihydro-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-1H-imidazol-1-yl](2,3-dimethoxyphenyl)-
• 1-(2,3-dimethoxybenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C20H19F3N2O3S/c1-27-16-5-3-4-15(17(16)28-2)18(26)25-11-10-24-19(25)29-12-13-6-8-14(9-7-13)20(21,22)23/h3-9H,10-12H2,1-2H3
• InChI Key： CRVRBSPDYXXYSN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C(F)(F)F)=CC=1)C1=NCCN1C(C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 424.10684813g/mol
• Monoisotopic Mass: 424.10684813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 525.8±60.0 °C(Predicted)
• pka: 1.31±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes